Cas no 106554-32-9 (L-Glutamic acid, N-[N-[(phenylamino)thioxomethyl]glycyl]-)

• Product Name: L-Glutamic acid, N-[N-[(phenylamino)thioxomethyl]glycyl]-
• CAS No: 106554-32-9
• MF: C₁₄H₁₇N₃O₅S
• MW: 339.3668820858
• CID: 1177254
• Update Time: 2024-08-05

L-Glutamic acid, N-[N-[(phenylamino)thioxomethyl]glycyl]- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-[N-[(phenylamino)thioxomethyl]glycyl]-
• L-Glutamic acid, N-[N-[(phenylamino)thioxomethyl]glycyl]- (9CI)

• Inchi： 1S/C14H17N3O5S/c18-11(17-10(13(21)22)6-7-12(19)20)8-15-14(23)16-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,17,18)(H,19,20)(H,21,22)(H2,15,16,23)/t10-/m0/s1
• InChI Key： ZFZXKIGGMWFVKL-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CCC(O)=O)NC(=O)CNC(NC1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 339.08901

Experimental Properties

• Density: 1.451±0.06 g/cm3(Predicted)
• PSA: 127.76
• pka: 3.21±0.10(Predicted)